Cas no 883052-76-4 (N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine)

• Product Name: N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine
• CAS No: 883052-76-4
• MF: C₉H₁₂BrN₃
• MW: 242.11568069458
• CID: 3037736
• PubChem ID: 2747636
• Update Time: 2025-05-19

N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine Chemical and Physical Properties

Names and Identifiers

• N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine
• N'-(5-bromo-3-methylpyridin-2-yl)-N,N-dimethylformamidine;N-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine;
• 883052-76-4
• Maybridge4_004701
• HMS1520L20
• NCGC00175620-01
• SCHEMBL2401906
• BRD-K90113480-001-01-4
• BS-32993
• (E)-N''-(5-Bromo-3-methylpyridin-2-yl)-N,N-dimethylmethanimidamide
• SCHEMBL12267661
• N'-(5-bromo-3-methylpyridin-2-yl)-N,N-dimethylmethanimidamide
• (E)-N'-(5-Bromo-3-methylpyridin-2-yl)-N,N-dimethylmethanimidamide
• CCG-250811
• CS-0204917

• Inchi： 1S/C9H12BrN3/c1-7-4-8(10)5-11-9(7)12-6-13(2)3/h4-6H,1-3H3/b12-6+
• InChI Key： HSXOSVRUJIQAHE-WUXMJOGZSA-N
• SMILES： BrC1=CN=C(C(C)=C1)/N=C/N(C)C

Computed Properties

• Exact Mass: 241.02100
• Monoisotopic Mass: 241.02146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 28.49000
• LogP: 2.37390

Additional information on N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine

N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine (CAS No. 883052-76-4): A Comprehensive Overview

N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine (CAS No. 883052-76-4) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This pyridine derivative is known for its unique structural properties, which make it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

The molecular structure of N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine features a pyridine ring substituted with a bromine atom at the 5-position and a methyl group at the 3-position. The formamidine functional group attached to the nitrogen atom at the 2-position further enhances its reactivity, making it a versatile building block in organic synthesis. This compound is often sought after for its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

In recent years, the demand for CAS No. 883052-76-4 has surged, particularly in the pharmaceutical sector. This compound is frequently used as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) targeting neurological disorders and infectious diseases. Its bromine substituent offers a convenient handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities. Additionally, the dimethylformamidine moiety contributes to the compound's stability and solubility, which are critical factors in drug formulation.

Beyond pharmaceuticals, N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine has found applications in agrochemical research. Its structural features make it a promising candidate for the development of novel pesticides and herbicides. The 5-bromo-3-methyl-pyridin-2-yl scaffold is particularly effective in disrupting metabolic pathways in pests, offering a potential solution to the growing problem of pesticide resistance. Researchers are also exploring its use in the synthesis of environmentally friendly agrochemicals, aligning with the global push for sustainable agriculture.

The synthesis of CAS No. 883052-76-4 typically involves the reaction of 5-bromo-3-methyl-2-aminopyridine with N,N-dimethylformamide dimethyl acetal. This process yields the desired formamidine derivative with high purity and efficiency. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), are employed to confirm the compound's identity and assess its quality. These rigorous quality control measures ensure that the final product meets the stringent requirements of industrial and academic applications.

One of the most frequently asked questions about N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine pertains to its storage and handling. While the compound is not classified as hazardous under standard regulations, it is recommended to store it in a cool, dry place away from direct sunlight. Proper handling procedures, including the use of personal protective equipment (PPE), should be followed to minimize exposure and ensure safety in the laboratory or production environment.

The market for CAS No. 883052-76-4 is expected to grow steadily in the coming years, driven by its expanding applications in drug discovery and agrochemical innovation. Pharmaceutical companies are particularly interested in this compound due to its potential to serve as a building block for next-generation therapeutics. Additionally, the agrochemical industry is investing in research to leverage its unique properties for the development of more effective and sustainable crop protection solutions.

In conclusion, N'-(5-bromo-3-methyl-pyridin-2-yl)-N,N-dimethyl-formamidine (CAS No. 883052-76-4) is a highly versatile and valuable chemical intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with its reactivity and stability, make it a sought-after compound in both academic and industrial settings. As research continues to uncover new uses for this molecule, its importance in the chemical and life sciences is likely to increase, solidifying its position as a key player in modern chemistry.